Cas no 733740-79-9 ( )

  structure
  structure
Product Name: 
CAS No:733740-79-9
MF:C14H16O3
MW:232.275044441223
CID:978004
PubChem ID:24722383
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • LogP
    • trans-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid
    • DTXSID10641322
    • 733740-79-9
    • MFCD01311234
    • TRANS-2-(2-METHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
    • (1R,2R)-2-(2-Methylbenzoyl)cyclopentane-1-carboxylic acid
    • AKOS016017597
    • DB-199985
    •  
    • MDL: MFCD01311234
    • Inchi: 1S/C14H16O3/c1-9-5-2-3-6-10(9)13(15)11-7-4-8-12(11)14(16)17/h2-3,5-6,11-12H,4,7-8H2,1H3,(H,16,17)/t11-,12-/m1/s1
    • InChI Key: JCFJOOWFROHYMP-VXGBXAGGSA-N
    • SMILES: O=C(C1C=CC=CC=1C)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 232.109944368g/mol
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.4Ų

  Pricemore >>

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